Cas no 162402-50-8 (4-(2,3-dihydro-1,4-benzodioxin-6-yloxy)piperidine)

• Product Name: 4-(2,3-dihydro-1,4-benzodioxin-6-yloxy)piperidine
• CAS No: 162402-50-8
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6451404
• PubChem ID: 22362181
• Update Time: 2025-07-02

4-(2,3-dihydro-1,4-benzodioxin-6-yloxy)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dihydro-1,4-benzodioxin-6-yloxy)piperidine
• Piperidine, 4-[(2,3-dihydro-1,4-benzodioxin-6-yl)oxy]-

• Inchi： 1S/C13H17NO3/c1-2-12-13(16-8-7-15-12)9-11(1)17-10-3-5-14-6-4-10/h1-2,9-10,14H,3-8H2
• InChI Key： UARIRHCNWNLZEK-UHFFFAOYSA-N
• SMILES： N1CCC(OC2=CC=C3OCCOC3=C2)CC1

Experimental Properties

• Density: 1.171±0.06 g/cm3(Predicted)
• Boiling Point: 356.0±42.0 °C(Predicted)
• pka: 9.74±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 4-(2,3-dihydro-1,4-benzodioxin-6-yloxy)piperidine

Introduction to 4-(2,3-dihydro-1,4-benzodioxin-6-yloxy)piperidine and Its Significance in Modern Chemical Biology

4-(2,3-dihydro-1,4-benzodioxin-6-yloxy)piperidine, a compound with the CAS number 162402-50-8, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This compound has garnered significant attention in recent years due to its unique structural features and potential therapeutic applications. The presence of a benzodioxin moiety linked to a piperidine ring system suggests a rich chemical space for modulating biological targets, particularly in the realm of central nervous system (CNS) disorders and neuropharmacology.

The benzodioxin scaffold, also known as an oxygenated dibenzo-pyran structure, is well-documented for its role in various pharmacological contexts. It is characterized by its ability to interact with multiple receptor systems, including serotonin and dopamine receptors, which are pivotal in regulating mood, cognition, and motor control. The piperidine ring, on the other hand, is a common pharmacophore in drug design due to its favorable pharmacokinetic properties and ability to enhance binding affinity to biological targets. The combination of these two structural elements in 4-(2,3-dihydro-1,4-benzodioxin-6-yloxy)piperidine creates a promising candidate for further exploration.

Recent advancements in chemical biology have highlighted the importance of structurally diverse compounds in addressing complex diseases. The synthesis and characterization of 4-(2,3-dihydro-1,4-benzodioxin-6-yloxy)piperidine have been driven by the need for novel molecules that can overcome existing limitations of conventional therapeutics. The compound’s unique chemical profile makes it an attractive scaffold for developing drugs that target neurological disorders such as depression, anxiety, and schizophrenia.

In the context of drug discovery, the benzodioxin-6-yloxy)piperidine moiety offers several advantages. First, it provides a rigid framework that can be fine-tuned through structural modifications to optimize binding interactions with specific receptors. Second, the oxygen atoms within the benzodioxin ring can participate in hydrogen bonding or other non-covalent interactions with biological targets, enhancing overall affinity. These features have been leveraged in recent studies to develop derivatives with improved pharmacological profiles.

One of the most compelling aspects of 4-(2,3-dihydro-1,4-benzodioxin-6-yloxy)piperidine is its potential as a lead compound for further drug development. Preclinical studies have begun to explore its effects on key neurotransmitter systems. For instance, research indicates that this compound may modulate serotonin receptor activity (5-HT receptors), which is crucial for regulating mood and emotional responses. Additionally, its interaction with dopamine receptors suggests potential applications in treating motor-related disorders.

The synthesis of 4-(2,3-dihydro-1,4-benzodioxin-6-yloxy)piperidine involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps include the formation of the benzodioxin core through cyclization reactions and subsequent functionalization at the 6-position with an ether linkage to the piperidine ring. These synthetic strategies demonstrate the versatility of advanced organic methodologies in constructing complex molecular architectures.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in understanding the binding mode of 4-(2,3-dihydro-1,4-benzodioxin-6-yloxy)piperidine to biological targets. These simulations have provided insights into how different parts of the molecule interact with receptor sites at an atomic level. Such high-resolution data are invaluable for guiding medicinal chemists in optimizing lead compounds into viable drug candidates.

The pharmacological potential of this compound has also been explored through animal models. Initial studies suggest that it may exhibit anxiolytic and antidepressant-like effects without significant side effects. These findings are particularly encouraging given the growing demand for safer alternatives to existing treatments. Furthermore, its ability to cross the blood-brain barrier makes it a promising candidate for CNS drug delivery systems.

As research continues to uncover new therapeutic applications for 4-(2,3-dihydro-1,4-benzodioxin-6-yloxy)piperidine, collaboration between synthetic chemists and biologists will be essential for translating laboratory findings into clinical reality. The integration of interdisciplinary approaches will ensure that this compound reaches its full potential as a therapeutic agent.

In conclusion,4-(2,3-dihydro-1,4-benzodioxin-6-yloxy)piperidine (CAS no 162402-50-8) stands as a testament to the innovative spirit of modern chemical biology. Its unique structural features and promising pharmacological properties make it a valuable asset in the quest for novel treatments for neurological disorders. As research progresses，this compound will undoubtedly continue to inspire new avenues for therapeutic development，offering hope for improved patient outcomes worldwide.